![molecular formula C10H6ClN3OS B7467947 4-[(5-Chlorothiadiazol-4-yl)methoxy]benzonitrile](/img/structure/B7467947.png)
4-[(5-Chlorothiadiazol-4-yl)methoxy]benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(5-Chlorothiadiazol-4-yl)methoxy]benzonitrile, also known as CTM, is a chemical compound that has been widely used in scientific research due to its unique properties. CTM is a synthetic molecule that belongs to the class of benzonitrile derivatives. It has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.
Mechanism of Action
4-[(5-Chlorothiadiazol-4-yl)methoxy]benzonitrile exerts its biological activity by inhibiting various enzymes and signaling pathways. It has been shown to inhibit the activity of protein kinase C, a key enzyme involved in cell signaling and regulation. This compound has also been shown to inhibit the activity of phosphodiesterase, an enzyme that plays a crucial role in regulating intracellular levels of cyclic nucleotides. Additionally, this compound has been shown to inhibit the activity of cyclooxygenase, an enzyme that catalyzes the synthesis of prostaglandins and other inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit cell proliferation, and reduce the production of inflammatory mediators. This compound has also been shown to exhibit antioxidant activity, which may contribute to its potential neuroprotective effects.
Advantages and Limitations for Lab Experiments
4-[(5-Chlorothiadiazol-4-yl)methoxy]benzonitrile has several advantages for lab experiments. It is a synthetic molecule, which allows for easy modification of its chemical structure to enhance its biological activity. This compound is also relatively stable and can be easily synthesized in large quantities. However, this compound also has some limitations for lab experiments. It has a relatively low solubility in water, which may limit its use in certain experimental conditions. Additionally, this compound has not been extensively studied for its potential toxicity and side effects.
Future Directions
There are several future directions for research on 4-[(5-Chlorothiadiazol-4-yl)methoxy]benzonitrile. One potential area of research is the development of more potent and selective this compound analogs for use in drug discovery. Another area of research is the elucidation of the molecular mechanism of this compound action, which may provide insights into its potential therapeutic applications. Additionally, further studies are needed to evaluate the potential toxicity and side effects of this compound, which may limit its clinical use.
Synthesis Methods
The synthesis of 4-[(5-Chlorothiadiazol-4-yl)methoxy]benzonitrile involves the reaction of 5-chlorothiadiazole-4-carbaldehyde with 4-hydroxybenzonitrile in the presence of a base catalyst. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of this compound. The purity of the final product can be enhanced by recrystallization and purification techniques.
Scientific Research Applications
4-[(5-Chlorothiadiazol-4-yl)methoxy]benzonitrile has been widely used in scientific research due to its unique properties. It has been studied for its potential applications in the field of medicinal chemistry and drug discovery. This compound has been shown to exhibit potent inhibitory activity against various enzymes, including protein kinase C, phosphodiesterase, and cyclooxygenase. It has also been studied for its potential anticancer properties. This compound has been shown to induce apoptosis in cancer cells by inhibiting the activity of nuclear factor kappa B (NF-κB), a transcription factor that plays a crucial role in cell survival and proliferation.
properties
IUPAC Name |
4-[(5-chlorothiadiazol-4-yl)methoxy]benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6ClN3OS/c11-10-9(13-14-16-10)6-15-8-3-1-7(5-12)2-4-8/h1-4H,6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTNYUFWDZZYOOL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C#N)OCC2=C(SN=N2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.